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Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemicals is paramount to ensuring a safe and compliant laboratory environment.
Methoxyacetic acid, a corrosive compound with significant health hazards, requires strict
adherence to established disposal protocols. This guide provides essential, step-by-step
information for the safe management and disposal of methoxyacetic acid waste.

Immediate Safety and Hazard Information

Methoxyacetic acid is classified as a hazardous substance with the following key risks:

Corrosive: Causes severe skin burns and eye damage.[1][2][3]

Harmful if Swallowed: Can cause gastrointestinal tract burns.[1][2]

Reproductive Toxicity: May impair fertility and cause harm to an unborn child.[1][2][3]

Respiratory Irritation: Can cause chemical burns to the respiratory tract.[1][4]

It is crucial to handle this chemical with appropriate personal protective equipment (PPE),
including chemical splash goggles, chemical-resistant gloves, and protective clothing.[1][5]
Work should be conducted in a well-ventilated area, and facilities should be equipped with an
eyewash station and a safety shower.[1]

Quantitative Data Summary
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The following table summarizes key quantitative data for methoxyacetic acid.

Property Value Reference
CAS Number 625-45-6 [11[2]
Molecular Formula C3H603 [1]
Molecular Weight 90.08 g/mol [2]

Boiling Point 202 - 204 °C [1]

Melting Point 7°C [1]

Density 1.174 g/cm3 [6]

Flash Point 121 °C [1]

Oral LDLo (rat) 2 g/kg [1]

Step-by-Step Disposal Protocol

The proper disposal of methoxyacetic acid is a critical process that must be handled with care
to protect both laboratory personnel and the environment.

Waste Identification and Classification

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste.[1] According to US EPA guidelines (40 CFR Parts 261.3), and due to its
corrosive and toxic properties, methoxyacetic acid waste is considered hazardous.[1][5]
Always consult state and local hazardous waste regulations for complete and accurate
classification.[1]

Waste Segregation and Storage

» Do not mix methoxyacetic acid waste with other waste streams, especially incompatible
materials like strong oxidizing agents and strong bases.[1][6]

o Store waste in its original or a compatible, properly labeled container.[6] The container must
be tightly closed and stored in a cool, dry, well-ventilated area designated for corrosive
materials.[1]
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e The storage container should be clearly labeled as "Hazardous Waste" and include the name
"Methoxyacetic Acid.”

Spill and Leak Management

In the event of a spill, immediate action is required:

Ensure proper ventilation.[1]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or
earth.[1]

Carefully collect the absorbed material and place it into a suitable, sealed container for
disposal.[1][7]

Clean the spill area thoroughly.

Final Disposal

» Do not dispose of methoxyacetic acid down the drain or with regular laboratory trash.[2] It
must not be allowed to enter the sewage system or the environment.[2][6]

e The primary recommended method of disposal is through a licensed hazardous waste
disposal company. These companies can typically arrange for chemical incineration in a
facility equipped with an afterburner and scrubber.

 All disposal activities must be conducted in strict accordance with all applicable federal,
state, and local regulations.[6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of methoxyacetic

acid.
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Caption: Logical workflow for the proper disposal of methoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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